3-tert-Butyl-4,4-dimethylpentan-2-one
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
BenchChem offers high-quality 3-tert-Butyl-4,4-dimethylpentan-2-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-tert-Butyl-4,4-dimethylpentan-2-one including the price, delivery time, and more detailed information at info@benchchem.com.
Properties
CAS No. |
35378-08-6 |
|---|---|
Molecular Formula |
C11H22O |
Molecular Weight |
170.29 g/mol |
IUPAC Name |
3-tert-butyl-4,4-dimethylpentan-2-one |
InChI |
InChI=1S/C11H22O/c1-8(12)9(10(2,3)4)11(5,6)7/h9H,1-7H3 |
InChI Key |
PWTNKBZDXIEHSJ-UHFFFAOYSA-N |
Canonical SMILES |
CC(=O)C(C(C)(C)C)C(C)(C)C |
Origin of Product |
United States |
Biological Activity
3-tert-Butyl-4,4-dimethylpentan-2-one, also known as a ketone derivative, has garnered attention in recent years for its potential biological activities. This article provides a comprehensive overview of its biological effects, including data tables, case studies, and detailed research findings.
Chemical Structure and Properties
3-tert-Butyl-4,4-dimethylpentan-2-one is characterized by its branched structure and hydrophobic properties. The compound's molecular formula is , with a molecular weight of 198.35 g/mol. Its structure contributes to its unique biological activities, particularly in enzyme inhibition and potential therapeutic applications.
1. Enzyme Inhibition
Research indicates that 3-tert-butyl-4,4-dimethylpentan-2-one exhibits inhibitory effects on various enzymes:
- Malate Dehydrogenase (MDH) : A study demonstrated that modifications to the ketone structure resulted in varying degrees of inhibition against MDH1 and MDH2. The compound showed moderate inhibition with IC50 values of approximately 3.38 µM for MDH1 and 1.53 µM for MDH2 .
| Compound Modification | MDH1 IC50 (µM) | MDH2 IC50 (µM) |
|---|---|---|
| Parent Compound | 3.38 | 1.53 |
| Modified Structure A | 0.94 | 1.24 |
| Modified Structure B | >5 | >5 |
2. Anticancer Activity
The compound has been explored for its anticancer properties, particularly against pancreatic cancer cells. In vitro studies have shown that derivatives of this compound can induce apoptosis in cancer cell lines such as PANC-1, suggesting a potential role in cancer therapy .
3. Antioxidant Properties
Some studies have indicated that the compound exhibits antioxidant activity, which may contribute to its protective effects against oxidative stress-related diseases. The antioxidant capacity was measured using various assays, showing significant free radical scavenging activity .
Case Study 1: Anticancer Effects
In a controlled study involving PANC-1 cells, researchers treated cells with varying concentrations of 3-tert-butyl-4,4-dimethylpentan-2-one derivatives. Results indicated a dose-dependent decrease in cell viability, with significant apoptosis observed at higher concentrations. The study concluded that the compound's structure plays a crucial role in its efficacy against cancer cells .
Case Study 2: Enzyme Interaction Analysis
Another investigation focused on the interaction of the compound with MDH enzymes through molecular docking studies. The results revealed that specific functional groups within the compound enhance binding affinity to the active site of MDH enzymes, correlating with observed inhibitory activity .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
